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Compound of Interest

Compound Name: Isobutyl hexanoate

Cat. No.: B089612

An In-depth Technical Guide to the Safety and Handling of Isobutyl Hexanoate

This guide provides comprehensive safety and handling information for isobutyl hexanoate
(CAS No. 105-79-3), tailored for researchers, scientists, and drug development professionals.
The following sections detail the substance's properties, associated hazards, and
recommended safety protocols.

Chemical and Physical Properties

Isobutyl hexanoate, also known as isobutyl caproate, is a colorless liquid with a characteristic
fruity odor, often described as resembling pineapple or apple.[1] It is primarily used as a

flavoring and fragrance agent.[2][3] Its key physical and chemical properties are summarized
below.

Table 1: Physical and Chemical Properties of Isobutyl Hexanoate
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Property Value Source(s)
CAS Number 105-79-3 [4]
EC Number 203-332-6 [4]
Molecular Formula C10H2002 [4]
Molecular Weight 172.26 g/mol [2][4]
Appearance Colorless liquid [41[5]
Boiling Point 348 - 350 °C (literature) [41[6]
Melting Point -64.3 °C (estimate) [4]
Flash Point 76 °C (169 °F) - closed cup [4][6]
Density 0.856 g/mL at 25 °C (literature)  [4][6]
Solubility Insoluble in water; soluble in (7]

alcohol and oils.[1]

Vapor Pressure

0.3115 hPa @ 20°C (estimate)

[7]

Hazard Identification and Classification

Isobutyl hexanoate is classified as a combustible liquid that causes skin and serious eye

irritation.[8][9]

Table 2: GHS Hazard Classification
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Classification Hazard Statement GHS Pictogram Signal Word
Flammable liquids H227: Combustible )

o None Warning
(Category 4) liquid
Skin irritation H315: Causes skin ]

o GHSO07 Warning
(Category 2) irritation
Eye irritation H319: Causes serious ]

o GHSO07 Warning

(Category 2A) eye irritation

Source:[6][8][9]

Toxicological Information

Comprehensive toxicological data for isobutyl hexanoate is limited, with many safety data
sheets reporting "no data available" for acute toxicity endpoints.[4][5][10] However, evaluations
by the Research Institute for Fragrance Materials (RIFM) and the Joint FAO/WHO Expert
Committee on Food Additives (JECFA) provide valuable insights.

o Acute Toxicity: Specific LD50 (oral, dermal) and LC50 (inhalation) values for isobutyl
hexanoate are not readily available in public literature.[5] For the structurally similar
compound, isoamyl hexanoate, the LD50 is reported as >5000 mg/kg for both oral (rat) and
dermal (rabbit) routes.[11]

» Skin Corrosion/Irritation: Classified as a skin irritant.[8][9] One source notes a study in
rabbits resulted in moderate skin irritation after 24 hours (Draize Test).[5]

» Serious Eye Damage/Irritation: Classified as causing serious eye irritation.[8][9]

¢ Genotoxicity: Data from a read-across analog, isobutyl acetate, indicates that isobutyl
hexanoate is not expected to be genotoxic.[9][12] An assessment in the BlueScreen assay
was negative for both cytotoxicity and genotoxicity.[9]

» Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.[5][8]
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o Reproductive & Repeated Dose Toxicity: There is insufficient data on isobutyl hexanoate.

However, its systemic exposure is below the Threshold of Toxicological Concern (TTC) for a

Cramer Class | material, suggesting a low risk at current usage levels in fragrances.[9][12]

o JECFA Evaluation: As a flavouring agent, JECFA concluded that there is "No safety concern

at current levels of intake".[2][6]

Table 3: Summary of Toxicological Endpoints

) Result /
Endpoint . Notes Source(s)
Classification
LD50 > 5000 mg/kg
Acute Oral Toxicity No data available for similar compound [51[11]
isoamyl hexanoate.
LD50 > 5000 mg/kg
Acute Dermal Toxicity No data available for similar compound [5][11]
isoamyl hexanoate.
Acute Inhalation . May cause respiratory
o No data available S [519]
Toxicity tract irritation.
) o Category 2; Causes Moderate irritation
Skin Irritation o ) ) [5118]1[9]
skin irritation observed in rabbits.
o Category 2A; Causes
Eye Irritation ) o - [819]
serious eye irritation
Based on read-across
o Not expected to be
Genotoxicity data and BlueScreen [91[12]

genotoxic

assay.

Carcinogenicity

Not classified as a

carcinogen

[5]i8]

Experimental Protocols

The safety data for isobutyl hexanoate is determined using internationally recognized

standard methodologies. While specific study reports for this compound are not always publicly
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accessible, the following protocols describe the standard methods for evaluating the key
hazards.

e Flash Point Determination: The flash point of 76 °C was determined using a closed-cup
method.[4] Standard protocols for this measurement include ASTM D6450 (Standard Test
Method for Flash Point by Continuously Closed Cup Tester) and ASTM D3828 (Standard
Test Methods for Flash Point by Small Scale Closed Cup Tester).[13][14] In these methods, a
sample is heated in a closed cup, and an ignition source is introduced into the vapor space
at regular intervals to determine the lowest temperature at which the vapors ignite.[15][16]

o Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This protocol provides a
method for assessing skin irritation.[17] A single dose (0.5 mL of liquid) of the test substance
is applied to a small area of skin (approx. 6 cmz2) on a test animal, typically an albino rabbit.
[17][18] The site is covered with a gauze patch for a 4-hour exposure period.[17] The skin is
then examined for signs of erythema (redness) and edema (swelling) at specified intervals
(e.g., 60 minutes, 24, 48, and 72 hours) and scored.[18] The reversibility of the lesions is
observed for up to 14 days.[17][18]

o Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This guideline is used to assess
the potential for a substance to cause eye irritation or corrosion. A single dose of the test
substance is applied into the conjunctival sac of one eye of an experimental animal (typically
an albino rabbit), with the other eye serving as a control.[19] The eyes are examined at 1, 24,
48, and 72 hours after application, and lesions of the cornea, iris, and conjunctiva are scored
to evaluate the degree of irritation.[3][19] The protocol recommends the use of anesthetics
and analgesics to minimize animal distress.[20]

Safety and Handling

Exposure Controls and Personal Protective Equipment
(PPE)

Handle in accordance with good industrial hygiene and safety practices.[8] Ensure adequate

ventilation.[8][9]

e Engineering Controls: Work in a well-ventilated area. Use of a chemical fume hood is
recommended for procedures that may generate vapors or mists.
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o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[4][8]

o Skin Protection: Handle with chemically resistant gloves (e.g., butyl-rubber).[4][8] Use proper
glove removal technique to avoid skin contact. Wear impervious clothing, such as a lab coat,
to protect skin.[8]

o Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates
a need, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges.[4][3]

Personal Protective Equipment (PPE) Selection Logic

Add:
Yes - Safety Goggles

- Face Shield
Risk of Splash
or Aerosol? Standard PPE:

- Lab Coat
- Nitrile/Butyl Gloves

Use Respirator
(e.g., ABEK cartridge)

Adequate Ventilation
(e.g., Fume Hood)?

Task Involving
Isobutyl Hexanoate

Click to download full resolution via product page

Caption: PPE selection workflow for handling isobutyl hexanoate.

Safe Handling and Storage

« Handling: Avoid contact with skin and eyes.[4] Avoid inhalation of vapor or mist.[4] Keep
away from heat, sparks, open flames, and other ignition sources.[8] Take measures to
prevent the buildup of electrostatic charge.[4]

» Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[4][8] The
recommended storage temperature is 2-8°C.[4][6]

Stability and Reactivity
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o Chemical Stability: Stable under recommended storage conditions.[4][8]
» Conditions to Avoid: Heat, flames, and sparks.[4][8]
e Incompatible Materials: Strong oxidizing agents, strong bases.[4][8]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides can form.[4][8]

Emergency Procedures
First Aid Measures

Always consult a physician after exposure or if symptoms persist. Show the Safety Data Sheet
to the medical professional in attendance.[4][8]

First Aid Workflow for Isobutyl Hexanoate Exposure

et

Exposure Event

Skin Contact Eye Contact

Rinse thoroughly with plenty of water
for at least 15 minutes.
Remove contact lenses if present.

Move to fresh air. Remove contaminated clothing.
If not breathing, give artificial respiration. Wash off with soap and plenty of water.

Do NOT induce vomiting.
Rinse mouth with water.

g Consult a Physician pg

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure.
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Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][8]

o Specific Hazards: Emits toxic fumes (carbon oxides) under fire conditions.[8]

» Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[8][9] Use water spray to cool unopened containers.[8]

Accidental Release Measures (Spills)

o Personal Precautions: Use personal protective equipment.[8] Ensure adequate ventilation
and remove all sources of ignition.[8] Avoid breathing vapors, mist, or gas.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

e Methods for Cleaning Up: Contain the spillage and then soak up with an inert absorbent
material (e.g., sand, earth, vermiculite).[8] Collect and place in a suitable, closed container
for disposal.[8]
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Spill Response Protocol

1. Evacuate Personnel &
Ensure Adequate Ventilation

:

2. Remove All
Ignition Sources

'

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

4. Contain Spill
with Inert Absorbent Material

5. Collect Absorbed Material
into a Closed Container

6. Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a chemical spill.

Disposal Considerations
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Dispose of surplus and non-recyclable solutions via a licensed disposal company.[9]
Contaminated packaging should be disposed of as unused product.[9][11] Follow all federal,
state, and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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